Cas no 405-80-1 (Benzenemethanamine, N-phenyl-4-(trifluoromethyl)-)

• Product Name: Benzenemethanamine, N-phenyl-4-(trifluoromethyl)-
• CAS No: 405-80-1
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 1512461
• PubChem ID: 28424121
• Update Time: 2025-04-21

Benzenemethanamine, N-phenyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-phenyl-4-(trifluoromethyl)-
• N-[[4-(trifluoromethyl)phenyl]methyl]aniline
• 405-80-1
• SCHEMBL5435247
• N-{[4-(trifluoromethyl)phenyl]methyl}aniline
• AKOS000223242
• DTXSID40651439

• Inchi： 1S/C14H12F3N/c15-14(16,17)12-8-6-11(7-9-12)10-18-13-4-2-1-3-5-13/h1-9,18H,10H2
• InChI Key： NUZDCRLUAZANAU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CNC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 251.09226
• Monoisotopic Mass: 251.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03